![molecular formula C15H15ClN2O3S B4228735 N-(3-chloro-4-methylphenyl)-2-[(methylsulfonyl)amino]benzamide](/img/structure/B4228735.png)
N-(3-chloro-4-methylphenyl)-2-[(methylsulfonyl)amino]benzamide
Overview
Description
N-(3-chloro-4-methylphenyl)-2-[(methylsulfonyl)amino]benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a sulfonamide-based compound that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of N-(3-chloro-4-methylphenyl)-2-[(methylsulfonyl)amino]benzamide is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes and pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
N-(3-chloro-4-methylphenyl)-2-[(methylsulfonyl)amino]benzamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, it has been shown to have immunomodulatory effects, which may be beneficial in the treatment of autoimmune disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(3-chloro-4-methylphenyl)-2-[(methylsulfonyl)amino]benzamide in lab experiments is its potential as a novel drug candidate. It has shown promising results in preclinical studies and may be a viable option for the development of new drugs. However, one of the limitations of using this compound is that it is still in the early stages of research and its full potential has not yet been realized.
Future Directions
There are several future directions for research on N-(3-chloro-4-methylphenyl)-2-[(methylsulfonyl)amino]benzamide. One area of research is the development of new drugs based on this compound. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound. Finally, more research is needed to determine the safety and efficacy of this compound in human clinical trials.
Conclusion:
In conclusion, N-(3-chloro-4-methylphenyl)-2-[(methylsulfonyl)amino]benzamide is a promising compound that has potential applications in various fields. Its synthesis method has been well-established, and it has shown promising results in preclinical studies. Further research is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential as a novel drug candidate.
Scientific Research Applications
N-(3-chloro-4-methylphenyl)-2-[(methylsulfonyl)amino]benzamide has been studied extensively for its potential application in various fields. One of the primary areas of research has been in the development of novel drugs for the treatment of various diseases. The compound has shown promising results in the treatment of cancer, inflammation, and autoimmune disorders.
properties
IUPAC Name |
N-(3-chloro-4-methylphenyl)-2-(methanesulfonamido)benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15ClN2O3S/c1-10-7-8-11(9-13(10)16)17-15(19)12-5-3-4-6-14(12)18-22(2,20)21/h3-9,18H,1-2H3,(H,17,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCBPFLRKVVERCT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C2=CC=CC=C2NS(=O)(=O)C)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.